N-allyl-3-(4-nitrophenoxy)-2-thiophenecarboxamide
Description
“N-allyl-3-(4-nitrophenoxy)-2-thiophenecarboxamide” is a chemical substance with the formula C14H12N2O4S and a molecular weight of 304.32 . It is a candidate for the Toxic Substances Control Act (TSCA) list, which means it’s subject to review by the U.S. Environmental Protection Agency (EPA) prior to its manufacture or processing for commercial purposes .
Scientific Research Applications
- Researchers have investigated the compound’s potential as an anticancer agent. Its structural features, including the nitrophenyl group and the thiophene ring, suggest possible interactions with cancer cells. Studies have explored its effects on cell viability, apoptosis, and cell cycle regulation .
- The allyl group and the nitrophenyl moiety may contribute to anti-inflammatory effects. Investigations have focused on its ability to modulate inflammatory pathways, such as NF-κB and COX-2. Understanding its mechanism of action could lead to novel anti-inflammatory drugs .
- The compound’s unique combination of functional groups makes it an interesting candidate for antimicrobial research. Studies have examined its activity against bacteria, fungi, and even drug-resistant strains. Potential applications include developing new antibiotics or antifungal agents .
- Thiophene derivatives often find applications in organic electronics. Researchers have explored the compound’s electronic properties, such as its charge transport capabilities and photoluminescence. It could be useful in organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs) .
- The compound’s structure suggests potential use as an agrochemical or pesticide. Investigations have assessed its insecticidal or herbicidal properties. Developing environmentally friendly alternatives to conventional pesticides is crucial, and this compound might offer a new avenue .
- Incorporating the compound into polymers could enhance their properties. Researchers have studied its compatibility with various polymer matrices, such as polyethylene or polystyrene. It may improve mechanical strength, thermal stability, or other material characteristics .
Anticancer Properties
Anti-Inflammatory Activity
Antimicrobial Applications
Organic Electronics and Optoelectronics
Agrochemicals and Pesticides
Material Science and Polymer Chemistry
These applications highlight the versatility of N-allyl-3-(4-nitrophenoxy)-2-thiophenecarboxamide and underscore the importance of further research to unlock its full potential. Keep in mind that while these areas represent active investigations, additional studies are needed to validate and expand upon these findings. 🌟 .
properties
IUPAC Name |
3-(4-nitrophenoxy)-N-prop-2-enylthiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O4S/c1-2-8-15-14(17)13-12(7-9-21-13)20-11-5-3-10(4-6-11)16(18)19/h2-7,9H,1,8H2,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYQNRNLJRLBIKX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=C(C=CS1)OC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-allyl-3-(4-nitrophenoxy)-2-thiophenecarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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